Cas no 1048486-24-3 (5-(3,5-Dimethylphenyl)nicotinic acid)

• Product Name: 5-(3,5-Dimethylphenyl)nicotinic acid
• CAS No: 1048486-24-3
• MF: C₁₄H₁₃NO₂
• MW: 227.258523702621
• MDL: MFCD16200850
• CID: 1024791
• Update Time: 2025-06-08

5-(3,5-Dimethylphenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3,5-Dimethylphenyl)nicotinic acid

• MDL： MFCD16200850
• Inchi： 1S/C14H13NO2/c1-9-3-10(2)5-11(4-9)12-6-13(14(16)17)8-15-7-12/h3-8H,1-2H3,(H,16,17)
• InChI Key： YLLORROYVZRDMN-UHFFFAOYSA-N
• SMILES： OC(C1=CN=CC(=C1)C1C=C(C)C=C(C)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 5-(3,5-Dimethylphenyl)nicotinic acid

Comprehensive Overview of 5-(3,5-Dimethylphenyl)nicotinic acid (CAS No. 1048486-24-3): Properties, Applications, and Research Insights

5-(3,5-Dimethylphenyl)nicotinic acid (CAS No. 1048486-24-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This nicotinic acid derivative, characterized by the presence of a 3,5-dimethylphenyl group, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular formula, C₁₄H₁₃NO₂, and precise structural configuration make it a valuable candidate for drug discovery and material science.

In recent years, the demand for nicotinic acid derivatives has surged, driven by their role in developing metabolic regulators and anti-inflammatory agents. Researchers have focused on optimizing the synthesis of 5-(3,5-Dimethylphenyl)nicotinic acid to enhance yield and purity, addressing challenges such as regioselectivity and scalability. The compound’s carboxylic acid functional group further enables its use in coupling reactions, expanding its utility in creating complex molecular architectures.

The compound’s relevance extends to cancer research, where its structural analogs are investigated for kinase inhibition properties. With the rise of personalized medicine, 5-(3,5-Dimethylphenyl)nicotinic acid is being explored for its potential to modulate specific biochemical pathways. This aligns with trending searches like "nicotinic acid in drug development" and "small molecule therapeutics 2024," reflecting broader industry interests.

From a synthetic chemistry perspective, the compound’s crystalline stability and solubility profile make it suitable for formulation studies. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to validate its purity, a critical factor for regulatory compliance in pharmaceutical applications. Discussions on platforms like ResearchGate often highlight its role in high-throughput screening libraries.

Environmental and green chemistry considerations are also shaping the production of 5-(3,5-Dimethylphenyl)nicotinic acid. Innovations in catalytic processes and solvent-free reactions aim to reduce waste, resonating with queries like "sustainable synthesis of heterocycles." These advancements position the compound as a case study for eco-friendly chemical manufacturing.

In summary, 5-(3,5-Dimethylphenyl)nicotinic acid (CAS No. 1048486-24-3) exemplifies the intersection of medicinal chemistry and industrial innovation. Its versatility and alignment with cutting-edge research trends ensure its continued prominence in scientific literature and commercial applications.